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Compound of Interest

tert-Butyl 3-
Compound Name:
(bromomethyl)phenylcarbamate

Cat. No.: B179555

This technical guide provides a comprehensive overview of the chemical and physical
properties of tert-butyl 3-(bromomethyl)phenylcarbamate, tailored for researchers,
scientists, and professionals in the field of drug development.

Chemical Identity and Properties

tert-Butyl 3-(bromomethyl)phenylcarbamate is a carbamate ester that serves as a useful
intermediate in organic synthesis. Its structure features a Boc-protected aminophenyl group
with a reactive bromomethyl substituent.

Table 1: Chemical and Physical Properties of tert-Butyl 3-(bromomethyl)phenylcarbamate
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Property Value Source(s)
Molecular Formula C12H16BrNO:2 [1112]
Molecular Weight 286.16 g/mol [1][2]
CAS Number 118684-32-5 [21[3]
Appearance Solid [1]
Melting Point 105-109 °C [4]
Boiling Point Not available (Predicted: N/A
309.0+25.0 °C)
Density Not available N/A
Solubility Insoluble in water [4]
XLogP3 3.4 (2]

Monoisotopic Mass

285.03644 Da

[2]

Synthesis and Experimental Protocols

A definitive, published experimental protocol for the synthesis of tert-butyl 3-

(bromomethyl)phenylcarbamate is not readily available in the public domain. However, a

plausible two-step synthetic route can be inferred from standard organic chemistry principles

and procedures for analogous compounds. The proposed pathway involves the protection of 3-

(hydroxymethyl)aniline followed by the bromination of the resulting benzylic alcohol.

Proposed Synthetic Workflow:
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Proposed Synthesis of tert-Butyl 3-(bromomethyl)phenylcarbamate

Step 1: Boc Protection

G-(Hydroxymethyl)aniline) [Di-tert-butyl dicarbonate (Boc)zo]

Base (e.g., EtsN)
Solvent (e.g., THF)

\ \

Eert—ButyI (3—(hydroxymethyl)phenyl)carbamate]

Step 2: Bromination

Eert-ButyI (3-(hydroxymethyl)phenyl)carbamata ( Brominating Agent (e.g., PBrs or CBra/PPhs) ]

%olvent (e.g., DCM) l

Eert-Butyl 3-(bromomethyl)phenylcarbamate]

Click to download full resolution via product page

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol: Step 1 - Synthesis of tert-Butyl
(3-(hydroxymethyl)phenyl)carbamate (Hypothetical)

o Reaction Setup: To a solution of 3-(hydroxymethyl)aniline (1.0 eq) in an appropriate solvent
such as tetrahydrofuran (THF) in a round-bottom flask, add a suitable base, for example,
triethylamine (1.1 eq).
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Addition of Protecting Group: To the stirred solution, add di-tert-butyl dicarbonate ((Boc)20)
(1.1 eq) portion-wise at room temperature.

Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until
the starting material is consumed.

Work-up: Upon completion, quench the reaction with water and extract the product with an
organic solvent like ethyl acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can be purified by
column chromatography on silica gel.

Experimental Protocol: Step 2 - Synthesis of tert-Butyl 3-
(bromomethyl)phenylcarbamate (Hypothetical)

Reaction Setup: Dissolve the purified tert-butyl (3-(hydroxymethyl)phenyl)carbamate (1.0 eq)
in a dry, aprotic solvent such as dichloromethane (DCM) under an inert atmosphere (e.g.,
nitrogen or argon) and cool the mixture in an ice bath.

Bromination: Slowly add a brominating agent, for instance, phosphorus triboromide (PBr3) (0.4
eq) or a combination of carbon tetrabromide (1.2 eq) and triphenylphosphine (1.2 eq), to the
cooled solution.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir until TLC
analysis indicates the complete conversion of the starting material.

Work-up: Carefully quench the reaction with a saturated aqueous solution of sodium
bicarbonate. Separate the organic layer, and extract the aqueous layer with DCM.

Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium
sulfate, and remove the solvent in vacuo. The final product may be purified by
recrystallization or flash column chromatography.

Reactivity and Stability
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Information regarding the specific reactivity and stability of tert-butyl 3-

(bromomethyl)phenylcarbamate is limited. However, based on its chemical structure, the

following can be inferred:

Reactivity: The benzylic bromide functionality makes the compound susceptible to
nucleophilic substitution reactions. It is expected to react with a wide range of nucleophiles,
such as amines, thiols, and alkoxides, to displace the bromide ion. This reactivity is central to
its utility as a synthetic intermediate for introducing the tert-butoxycarbonylamino-3-
methylphenyl group into other molecules.

Stability: Safety data sheets indicate that the compound is stable under recommended
storage conditions.[4] It is advisable to store it in a cool, dry, and well-ventilated place, away
from incompatible materials.[4]

Incompatible Materials: The compound should be kept away from strong oxidizing agents.[4]

Hazardous Decomposition Products: Thermal decomposition may lead to the release of
irritating gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and
carbon dioxide (CO2).[4]

Safety and Handling

tert-Butyl 3-(bromomethyl)phenylcarbamate is classified as acutely toxic if swallowed and

may cause skin irritation.[1][2]

Table 2: GHS Hazard Information

Hazard Class Category GHS Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage

Specific target organ toxicity, ]
] ] H335: May cause respiratory
single exposure; Respiratory 3 o
o Irritation
tract Irritation
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Data compiled from multiple sources which may have slight variations.[2]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]
o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[4]

e Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory
equipment.[3]

Handling and Storage:

Avoid contact with skin and eyes.[4]

Avoid formation of dust and aerosols.[3]

Keep the container tightly closed in a dry and well-ventilated place.[4]

Store in a refrigerator at 2-8°C for long-term stability.
First Aid Measures:

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER
or doctor/physician.[1]

« If on Skin: Wash off with soap and plenty of water. Consult a physician.[3]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[3]

« If Inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[3]

Spectroscopic Data

Detailed experimental spectroscopic data for tert-butyl 3-(bromomethyl)phenylcarbamate is
not widely available in the literature. Researchers should perform their own analytical
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characterization (e.g., *H NMR, 3C NMR, IR, and Mass Spectrometry) to confirm the identity
and purity of the synthesized compound.

Conclusion

tert-Butyl 3-(bromomethyl)phenylcarbamate is a valuable synthetic intermediate. While
comprehensive experimental data on its properties is not extensively published, this guide
provides a summary of the available information and outlines a logical synthetic approach. As
with any chemical reagent, it is imperative to handle this compound with appropriate safety
precautions in a laboratory setting. Researchers are encouraged to perform their own analyses
to verify its properties for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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